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For Immediate Release

[City, State] – November 7, 2025 – Deep within the metabolic labyrinth of the thermophilic

archaeon Methanoculleus thermophilicum, a unique and vital cofactor known as Thermopterin
plays a crucial role in the organism's energy production. This in-depth guide serves as a

technical resource for researchers, scientists, and drug development professionals, providing a

comprehensive overview of the chemical structure, biological significance, and experimental

analysis of Thermopterin.

Core Chemical Identity
Thermopterin is a complex pterin derivative, a class of heterocyclic compounds fundamental

to numerous biological processes. While sharing a foundational pterin core, Thermopterin
possesses a unique and intricate side-chain that distinguishes it from other known

methanopterins. Its systematic IUPAC name is (2-((((5-((5-(4-((1-(2-amino-4-oxo-3,4-

dihydropteridin-7-yl)ethyl)amino)-2,5-dihydroxyphenyl)-2,3,4-trihydroxypentyl)oxy)-3,4-

dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)-4-carboxybutanoyl)aspartic

acid.

For clarity and comparative analysis, the fundamental physicochemical properties of

Thermopterin are summarized in the table below.
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Property Value

Chemical Formula C₃₃H₄₄N₇O₂₁P

Molecular Weight 905.71 g/mol

CAS Number 135745-46-9

Visualizing the Molecular Framework
To facilitate a deeper understanding of its complex stereochemistry and functional group

arrangement, a two-dimensional chemical structure of Thermopterin is provided below. This

visual representation is crucial for researchers engaged in molecular modeling, inhibitor design,

and mechanistic studies.

Chemical Structure of Thermopterin

Caption: 2D Chemical Structure of Thermopterin.

Biological Significance: A Key Player in
Methanogenesis
Thermopterin is a vital cofactor in the metabolic machinery of Methanoculleus thermophilicum,

a hydrogenotrophic methanogen. Pterin derivatives, in general, are essential for one-carbon

(C1) transfer reactions. In the context of methanogenesis, these molecules act as carriers for

C1 units during the reduction of carbon dioxide (CO₂) to methane (CH₄), a central energy-

yielding pathway for these organisms.[1]

While the precise signaling pathways involving Thermopterin are yet to be fully elucidated, its

role as a C1 carrier positions it at the heart of the methanogenic cascade. The logical flow of its

involvement can be conceptualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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